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Compound of Interest

Compound Name: Ornipressin acetate

Cat. No.: B15569473

Get Quote

An In-depth Examination of the Molecular Characteristics, Synthesis, and Pharmacological

Profile of a Potent Vasopressin Analogue

Abstract
Ornipressin, a synthetic analogue of vasopressin, is a potent vasoconstrictor with significant

clinical and research applications. This technical guide provides a comprehensive overview of

Ornipressin acetate, detailing its molecular properties, synthesis, and pharmacological

characteristics. Aimed at researchers, scientists, and drug development professionals, this

document consolidates key data into structured formats, outlines relevant experimental

methodologies, and visualizes its mechanism of action through its signaling pathways.

Core Molecular Attributes
Ornipressin is a cyclic nonapeptide, structurally similar to arginine vasopressin, with the

substitution of L-ornithine for L-arginine at position 8. The acetate salt is the common form

utilized in research and clinical settings.
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Property Value Citation(s)

Chemical Formula C45H63N13O12S2 [1][2][3][4]

Molecular Weight 1042.19 g/mol [1][2][4][5][6]

Acetate Salt Formula
C45H63N13O12S2 ·

xC2H4O2
[6][7][8]

Acetate Salt Weight
~1042.2 g/mol (free base

basis)
[4][7]

CAS Number

3397-23-7 (Ornipressin),

914453-98-8 (Ornipressin

Acetate)

[1][4][5][7]

Appearance
White to off-white powder or

crystalline solid
[7]

Peptide Sequence

Cys-Tyr-Phe-Gln-Asn-Cys-Pro-

Orn-Gly-NH2 (Disulfide bridge:

Cys1-Cys6)

[3][7]

Pharmacological Profile
Ornipressin primarily exerts its effects through the activation of vasopressin receptors,

demonstrating a strong affinity for V1a and V2 receptors. This interaction initiates downstream

signaling cascades responsible for its potent vasoconstrictive and antidiuretic effects.

Parameter Receptor Value (nM) Species Citation(s)

EC50 (Functional

Potency)
Vasopressin V1a 0.69 Human [7]

Vasopressin V2 0.45 Human [7]

Vasopressin V1b 7.5 Human [7]

Oxytocin 71 Human [7]
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Pharmacokinetics:
Ornipressin has a rapid onset of action, typically within three minutes of tissue infiltration, with

hemostatic effects observed in as little as 20 seconds after topical application. The duration of

its action ranges from 45 to 120 minutes. It is primarily metabolized in the liver and kidneys.

Signaling Pathways
Ornipressin's physiological effects are mediated by its interaction with V1a and V2 vasopressin

receptors, which are G protein-coupled receptors (GPCRs) that activate distinct downstream

signaling pathways.

V1a Receptor Signaling Pathway
Activation of the V1a receptor by Ornipressin initiates the Gq/11 signaling cascade. This

pathway is primarily responsible for the vasoconstrictive effects of Ornipressin.
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Caption: Ornipressin-induced V1a receptor signaling cascade.

V2 Receptor Signaling Pathway
The interaction of Ornipressin with the V2 receptor primarily activates the Gs signaling

pathway, leading to an increase in cyclic AMP (cAMP) and subsequent physiological

responses, most notably antidiuresis.
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Caption: Ornipressin-induced V2 receptor signaling cascade.

Experimental Protocols
Solid-Phase Peptide Synthesis (SPPS) of Ornipressin
(General Protocol)
The synthesis of Ornipressin is typically achieved through Fmoc-based solid-phase peptide

synthesis. The following is a generalized protocol; specific conditions may require optimization.
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Resin Preparation

Iterative Synthesis Cycle

Finalization

1. Rink Amide Resin Swelling
(in DMF)

2. Fmoc Deprotection
(Piperidine in DMF)

3. Washing
(DMF, DCM)

4. Amino Acid Coupling
(Fmoc-AA-OH, HBTU/HATU, DIPEA in DMF)

5. Washing
(DMF, DCM)

Repeat for each
amino acid

6. Cleavage and Side-Chain Deprotection
(TFA cocktail)

7. Disulfide Bond Formation
(Oxidation)

8. Purification
(RP-HPLC)

9. Characterization
(MS, NMR)
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Caption: General workflow for Solid-Phase Peptide Synthesis of Ornipressin.
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Detailed Steps:

Resin Swelling: Rink Amide resin is swelled in a suitable solvent such as N,N-

dimethylformamide (DMF).

Fmoc Deprotection: The N-terminal Fmoc protecting group is removed using a solution of

piperidine in DMF.

Washing: The resin is washed thoroughly with DMF and dichloromethane (DCM) to remove

excess reagents and byproducts.

Amino Acid Coupling: The next Fmoc-protected amino acid is activated using a coupling

agent (e.g., HBTU, HATU) in the presence of a base (e.g., DIPEA) and coupled to the

deprotected N-terminus of the growing peptide chain.

Repeat: Steps 2-4 are repeated for each amino acid in the Ornipressin sequence.

Cleavage and Deprotection: The peptide is cleaved from the resin, and the side-chain

protecting groups are removed using a cleavage cocktail, typically containing trifluoroacetic

acid (TFA) and scavengers.

Cyclization: The linear peptide is subjected to oxidation to form the disulfide bridge between

the two cysteine residues.

Purification: The crude peptide is purified using reverse-phase high-performance liquid

chromatography (RP-HPLC).

Characterization: The final product is characterized by mass spectrometry (MS) and nuclear

magnetic resonance (NMR) to confirm its identity and purity.

Purification and Analysis
Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC): A C18 column is

typically used with a gradient elution system.

Mobile Phase A: Water with 0.1% TFA.

Mobile Phase B: Acetonitrile with 0.1% TFA.
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Detection: UV at 220 nm and 280 nm.

Mass Spectrometry (MS): Electrospray ionization (ESI) or matrix-assisted laser

desorption/ionization (MALDI) mass spectrometry can be used to confirm the molecular weight

of the synthesized peptide.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR can be employed to

confirm the structure of Ornipressin.

Conclusion
Ornipressin acetate is a well-characterized synthetic peptide with potent and selective agonist

activity at vasopressin V1a and V2 receptors. Its defined molecular properties, established

synthesis protocols, and understood signaling mechanisms make it a valuable tool for research

in cardiovascular and renal physiology, as well as a potential therapeutic agent. This guide

provides a foundational resource for professionals engaged in the study and development of

Ornipressin and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Ornipressin Acetate: A Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15569473/docs#ornipressin-acetate-a-technical-
guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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